N-((3-methoxytetrahydrothiophen-3-yl)methyl)-9H-xanthene-9-carboxamide
Description
N-((3-methoxytetrahydrothiophen-3-yl)methyl)-9H-xanthene-9-carboxamide, also known as MTX-1, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. MTX-1 is a xanthene derivative that has been synthesized through a multi-step process.
Scientific Research Applications
Bioreduction in Pharmaceutical Synthesis
The compound plays a crucial role in the bioreduction process for the production of pharmaceuticals. For instance, it is used in the enantioselective bioreduction of ketones to produce chiral alcohols, which are key intermediates in the synthesis of drugs like (S)-duloxetine, an antidepressant . This process is favored for its high enantioselectivity and ability to avoid metal contamination.
Therapeutic Drug Development
Thiophene derivatives, which are part of the compound’s structure, have shown a wide range of therapeutic properties. They are used in the development of drugs with anti-inflammatory, anti-psychotic, anti-arrhythmic, and anti-cancer activities . The compound’s versatility in drug synthesis makes it a valuable asset in medicinal chemistry.
Material Science Applications
In material science, the compound’s derivatives can be utilized to create novel materials with unique properties. These materials may have applications in creating more efficient electronic devices or improving the durability and functionality of existing materials.
Catalysis
The compound’s structure allows it to act as a catalyst in various chemical reactions. This can lead to breakthroughs in fields like green chemistry, where the development of new catalysts can make industrial processes more environmentally friendly and cost-effective.
Biomedical Research
In biomedical research, the compound is used in the study of proteins like Peroxiredoxin 5. It can be part of assays, such as ELISA, to quantify and study the behavior of proteins, which is essential for understanding diseases and developing treatments .
Scientometrics and Research Trend Analysis
The compound’s derivatives can be used in scientometrics to identify emerging research fields and analyze trends. This application is crucial for policy planners and researchers to understand the current status and future directions of scientific research .
properties
IUPAC Name |
N-[(3-methoxythiolan-3-yl)methyl]-9H-xanthene-9-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3S/c1-23-20(10-11-25-13-20)12-21-19(22)18-14-6-2-4-8-16(14)24-17-9-5-3-7-15(17)18/h2-9,18H,10-13H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXWIFFRFHYYBSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCSC1)CNC(=O)C2C3=CC=CC=C3OC4=CC=CC=C24 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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